N-(3-chloro-4-methylphenyl)-5-methyl-4-imidazolecarboxamide

• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-5-methyl-1H-imidazole-4-carboxamide
• InChI: InChI=1S/C12H12ClN3O/c1-7-3-4-9(5-10(7)13)16-12(17)11-8(2)14-6-15-11/h3-6H,1-2H3,(H,14,15)(H,16,17)
• InChI Key: YJDAWQKGDLDHGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(NC=N2)C)Cl

Description

N-(3-chloro-4-methylphenyl)-5-methyl-4-imidazolecarboxamide is a useful research compound. Its molecular formula is C12H12ClN3O and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 740 g (5.22 moles) of 3-chloro-4-methylaniline and 1054.6 g (10.44 moles) of triethylamine in 10 liters of acetone at room temperature and vigorous stirring, there were added slowly 945 g (5.22 moles) of 5-methyl-4-imidazolecarbonyl chloride hydrochloride. After the addition was ended, the mixture was refluxed for 1 hour and then allowed to cool to room temperature and filtered. The liquid filtrate was evaporated until a slight precipitation appeared, it was then poured over 20 liters of cold water with stirring, filtered and the precipitate was dried to give N-(3-chloro-4-methylphenyl)-5-methyl-4-imidazolecarboxamide, a crude yellowish product. Crystallisation from isopropyl alcohol gave 1108 g (85% yield) of the desired pure product having the same characteristics as the one obtained in Example 1.